Cas no 2172287-71-5 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid
• CAS No: 2172287-71-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5922775
• PubChem ID: 165810125
• Update Time: 2025-05-24

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid
• EN300-1517642
• 2172287-71-5
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid

• Inchi： 1S/C28H28N2O5/c1-2-19(16-26(31)29-20-9-7-8-18(14-20)15-27(32)33)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-14,19,25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AGDPOZHELYWQGR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC1C=CC=C(CC(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid

Comprehensive Analysis of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS No. 2172287-71-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS No. 2172287-71-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group, make it a valuable tool for researchers focusing on solid-phase peptide synthesis (SPPS) and bioconjugation.

The growing demand for custom peptide synthesis and targeted drug delivery systems has propelled the relevance of CAS No. 2172287-71-5. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such Fmoc-protected intermediates. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," underscoring the compound's utility in modern biopharmaceutical innovation.

Structurally, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid features a phenylacetic acid backbone linked to a pentanamido spacer and the Fmoc protecting group. This design ensures compatibility with automated peptide synthesizers while maintaining stability during deprotection steps. The compound's CAS No. 2172287-71-5 is often cross-referenced in patents related to GPCR-targeting therapeutics and antibody-drug conjugates (ADCs), reflecting its versatility.

From a synthetic chemistry perspective, the Fmoc-protected derivative offers advantages in orthogonal protection strategies, a topic frequently queried in organic chemistry forums. Its compatibility with green chemistry principles aligns with the industry's shift toward sustainable pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to verify the purity of CAS No. 2172287-71-5, addressing another frequent search term: "Fmoc compound characterization."

The compound's role extends to material science, where its aromatic stacking properties contribute to supramolecular assembly research. This interdisciplinary relevance explains why "Fmoc-modified biomaterials" ranks high in academic search volumes. Furthermore, the carboxylic acid functionality in 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid enables site-specific modifications, a critical feature for precision medicine applications.

Quality control protocols for CAS No. 2172287-71-5 emphasize residual solvent analysis and chiral purity verification, topics frequently discussed in GMP compliance guidelines. The compound's storage stability under inert atmospheres is another practical consideration for laboratories, often searched as "Fmoc compound handling." These operational details highlight the balance between chemical reactivity and long-term usability.

Emerging applications in proteomics research and chemical biology continue to expand the potential of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid. Its integration with click chemistry platforms and bioorthogonal reactions responds to the increasing demand for "multifunctional linker molecules" in drug discovery pipelines. This positions CAS No. 2172287-71-5 as a bridge between traditional peptide chemistry and cutting-edge therapeutic modalities.

In conclusion, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid represents a critical building block at the intersection of medicinal chemistry and biotechnology. Its CAS No. 2172287-71-5 serves as a key identifier for researchers navigating the complexities of peptide-based drug design. As the scientific community prioritizes personalized therapeutics and next-generation biologics, this compound's strategic importance will undoubtedly grow, making it a staple in both academic and industrial settings.